5-Oxo-1-phenylpyrrolidine-3-carboxylic acid

• IUPAC Name: 5-oxo-1-phenylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H11NO3/c13-10-6-8(11(14)15)7-12(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15)
• InChI Key: GHTSPNBSVDWGED-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C11H11NO3
• DSSTOX Substance ID: DTXSID20371840
• Molecular Weight: 205.21 g/mol
• CAS RN: 39629-86-2

Description

Synthesis Analysis

The synthesis of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid involves several steps, including the use of single-crystal X-ray diffraction, FT-IR, 1H NMR, 13C NMR, and UV-Visible spectroscopy. Computational methods such as density functional theory (DFT) have been employed to study its structure and properties in detail (Devi, Fatma, Parveen, Bishnoi, & Singh, 2018).

Molecular Structure Analysis

The molecular structure of this compound has been extensively analyzed, revealing significant details about its configuration and stability. Studies incorporating DFT and various spectroscopic techniques have provided insights into its structural parameters, electron distribution, and potential for electronic charge transfer (Devi et al., 2018).

Chemical Reactions and Properties

Research on this compound has shown it to undergo various chemical reactions, leading to the synthesis of novel compounds with potential applications in materials science, especially as nonlinear optical (NLO) materials. The reactions include transformations that highlight its reactivity and the feasibility of introducing functional groups to modify its properties (Devi, Fatma, Bishnoi, Srivastava, Shukla, & Kumar, 2018).

Physical Properties Analysis

The physical properties of this compound, such as its dipole moment, polarizability, and hyperpolarizability, have been calculated, showing its potential as an NLO material. The correlation between experimental and theoretical values underscores the accuracy of computational methods in predicting physical properties of complex molecules (Devi et al., 2018).

Chemical Properties Analysis

The chemical properties of this compound, including its electrophilicity, chemical potential, and hardness, have been examined through DFT studies. These properties provide a comprehensive understanding of the molecule's stability and reactivity, offering insights into its behavior in different chemical environments (Devi et al., 2018).

Scientific Research Applications

• Spectroscopic Analysis and Theoretical Approach : A study focused on synthesizing and characterizing 5-oxo-1-phenylpyrrolidine-3-carboxylic acid using different spectroscopic techniques and computational methods. The research provided insights into the compound's structural and thermodynamic parameters, electrophilicity, chemical potential, and hyperconjugative interactions (Devi et al., 2018).

• Parallel Synthesis for Potential Medicinal Applications : Another research described the parallel synthesis of a series of 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides, which could have potential medicinal applications. This synthesis involved a multi-step transformation of itaconic acid into various carboxamides (Črček et al., 2012).

• Novel Synthesis and Nonlinear Optical Properties : A novel derivative of this compound was synthesized, and its structure was elucidated through various spectroscopic methods. The research also explored the nonlinear optical properties of the compound, which suggested its potential as an NLO material (Devi et al., 2018).

• Antimicrobial and Antifungal Properties : A study focused on synthesizing derivatives of 5-oxo-1-phenylpyrrolidine-3-carbohydrazides and investigating their antimicrobial and antifungal activities. This research could have implications in the development of new antimicrobial agents (Vaickelionienė et al., 2011).

• Biological Evaluation for Antibacterial Drugs : Another study synthesized a number of this compound derivatives with potential antibacterial properties. The research evaluated these compounds against various gram-positive and gram-negative bacteria (Devi et al., 2018).

Future Directions

The future directions for research on 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid could include further exploration of its potential as an antibacterial drug. Additionally, the synthesis of new derivatives of this compound could be explored for potential applications in other areas of medicine.

Synthesis routes and methods I

Procedure details

A mixture of aniline (3.26 g; 34.68 mmol) and 2-methylenesuccinic acid (5.47 g; 41.62 mmol) in water (10 mL) was heated in a sealed tube at 110° C. for 30 hours. After cooling to room temperature, 6N NaOH (13 mL) was added and the resulting precipitate was filtered off. The filtrate was acidified with 6N hydrochloric acid to pH 1 and the resulting precipitate was filtered, washed with water, and dried to yield 6.92 g (97%) of 5-oxo-1-phenypyrrolidine-3-carboxylic acid as a white solid.

Synthesis routes and methods II

Procedure details

In accordance with the method of “Journal of the American Chemical Society”, vol. 72, 1950, p. 1415, aniline was added to an itaconic acid aqueous solution and heated under reflux for 12Hours. After completion of the reaction, this was ice-cooled and mixed with 70 ml of 1 M hydrochloric acid, and the thus precipitated crystals were collected by filtration to obtain 5-oxo-1-phenylpyrrolidine-3-carboxylic acid. EP: 206.

Q & A

Q1: What do we know about the structural characteristics of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid?

A1: Researchers have utilized a combination of experimental and theoretical techniques to elucidate the structure of this compound. Experimental methods like single-crystal X-ray diffraction [], FT-IR, 1H NMR, 13C NMR, and UV-Visible spectroscopy have been employed []. These techniques provide valuable information about the molecule's bond lengths, angles, and electronic properties.

Q2: How do structural modifications of this compound impact its biological activity?

A2: Research indicates that incorporating specific structural modifications to the core structure of this compound can influence its biological activity. For example, the introduction of a 4-(substituted methyl) group and methylamino residues into the parent molecule led to the synthesis of a series of derivatives [].

Q3: What are the potential applications of this compound derivatives in medicinal chemistry?

A3: The research suggests that derivatives of this compound hold promise as potential antibacterial agents []. Studies have demonstrated their in vitro activity against both Gram-positive and Gram-negative bacteria, indicating their potential as starting points for the development of new antibiotics []. Further research exploring different substitutions and modifications could lead to the identification of compounds with improved potency, selectivity, and pharmacological properties.

Q4: What computational chemistry methods have been used to study this compound and its derivatives?

A4: Computational chemistry plays a crucial role in understanding the properties and behavior of this compound. Researchers have employed density functional theory (DFT) calculations using the B3LYP functional and 6-31G(d,p) basis set to study the electronic structure, thermodynamic properties, and spectroscopic characteristics of these compounds []. DFT calculations have been instrumental in predicting molecular properties, interpreting experimental data, and guiding the design of novel derivatives with tailored properties.